Cas no 880282-45-1 (2-{[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide)

• Product Name: 2-{[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide
• CAS No: 880282-45-1
• MF: C₁₅H₁₂F₃N₃O₂S
• MW: 355.334892272949
• CID: 5861419
• PubChem ID: 7601431
• Update Time: 2025-05-19

2-{[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide
• AKOS034000040
• EN300-26599855
• Z27322160
• 880282-45-1

• Inchi： 1S/C15H12F3N3O2S/c1-24-15-8(3-2-6-19-15)14(23)20-7-11(22)21-10-5-4-9(16)12(17)13(10)18/h2-6H,7H2,1H3,(H,20,23)(H,21,22)
• InChI Key： DIOVKKCATSHMCY-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCC(NC1C=CC(=C(C=1F)F)F)=O)=O

Computed Properties

• Exact Mass: 355.06023229g/mol
• Monoisotopic Mass: 355.06023229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.4Ų

Additional information on 2-{[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide

Introduction to 2-{[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide (CAS No. 880282-45-1)

2-{[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide (CAS No. 880282-45-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a fusion of multiple pharmacophoric elements that make it a promising candidate for various therapeutic applications.

The molecular framework of this compound incorporates several key functional groups, including a methylsulfanyl substituent on a pyridine ring and an amide linkage connected to a 2,3,4-trifluorophenyl group. These structural features not only contribute to its unique chemical properties but also open up possibilities for its use in the development of novel drugs targeting a range of diseases.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their potential therapeutic benefits. Pyridine derivatives, in particular, have been extensively studied due to their ability to interact with biological targets in diverse ways. The presence of the methylsulfanyl group in this compound is particularly noteworthy, as it can influence the compound's solubility, bioavailability, and overall pharmacokinetic profile.

The amide functionality in the molecule plays a crucial role in modulating its interactions with biological systems. Amides are known for their stability and ability to form hydrogen bonds, which can enhance binding affinity to target proteins. The incorporation of the 2,3,4-trifluorophenyl group further enhances the compound's potential as a drug candidate by introducing fluorine atoms, which are known to improve metabolic stability and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules with similar structural motifs can exhibit potent activity against various enzymes and receptors involved in disease pathways. The combination of the methylsulfanyl, pyridine, and amide groups in 2-{[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide suggests that it may possess multiple modes of action, making it a versatile tool for drug discovery.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only enhance the synthetic route but also allow for modifications that can fine-tune the biological activity of the final product.

In the realm of medicinal chemistry, the development of new scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The unique structure of 2-{[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide positions it as a valuable building block for future drug candidates. Researchers are exploring its potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

Oncology research has seen significant advancements with the discovery of novel kinase inhibitors that target specific pathways involved in cancer cell proliferation. The presence of both pyridine and amide moieties in this compound suggests its potential as an inhibitor of kinases or other enzymes overexpressed in tumor cells. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models.

The field of inflammation research has also benefited from the development of new chemical entities that modulate inflammatory pathways. Compounds with amide functionalities have shown promise in reducing inflammation by inhibiting key enzymes such as COX-2 and LOX. The structural features of 2-{[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-(2,3,4-trifluorophenyl strong>)< strong >acetamide strong >make it a candidate for developing anti-inflammatory agents with improved selectivity and efficacy.

In conclusion, 2-{[2-(< strong >methylsulfanyl strong >)< strong >pyridin-3-yl strong >]formamido}-N-(< strong >2,3 ,4 -trifluorophenyl strong >)< strong >acetamide strong >(CAS No. 880282-45-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug development efforts.